2-chloro-6-fluoro-N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide
• InChI: InChI=1S/C20H20ClFN2O2/c1-12(2)20(26)24-10-4-5-13-8-9-14(11-17(13)24)23-19(25)18-15(21)6-3-7-16(18)22/h3,6-9,11-12H,4-5,10H2,1-2H3,(H,23,25)
• InChI Key: QDTGTTFAKVZNBU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C20H20ClFN2O2
• Molecular Weight: 374.8 g/mol

Description

2-chloro-6-fluoro-N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is known for its ability to interact with specific receptors in the body, which makes it a promising candidate for the development of new drugs. In

Scientific Research Applications

Fluorescence Studies and Labeling

• Novel fluorophores, including derivatives of the compound, have been synthesized and characterized, showing significant fluorescence in different solvents and after attachment to oligodeoxyribonucleotides, suggesting applications in fluorescence studies and molecular labeling (Singh & Singh, 2007).

Imaging Sigma-2 Receptor Status of Solid Tumors

• Fluorine-containing benzamide analogs, structurally related to the given compound, have been synthesized and evaluated for PET imaging of the sigma-2 receptor status in solid tumors. These compounds showed high tumor uptake and acceptable tumor/normal tissue ratios, indicating their potential in cancer imaging (Tu et al., 2007).

Synthesis and Biophysical Studies

• The compound and related fluorophores have been attached to oligodeoxyribonucleotides, showing higher Tm values and appreciable fluorescence, even at low concentrations. These findings support the use of such compounds in biophysical studies and as fluorescent labels (Singh, Kumar, Gupta, & Singh, 2007).

Luminescent Properties and Photo-Induced Electron Transfer

• Research on novel piperazine substituted naphthalimide model compounds, which are chemically related, demonstrated specific luminescent properties and photo-induced electron transfer capabilities, suggesting potential applications in materials science and photophysical research (Gan, Chen, Chang, & Tian, 2003).

Synthesis of Fluoroalkylated Isoquinolinones

• The compound is structurally analogous to fluorine-containing alkynes used in the synthesis of fluoroalkylated isoquinolinones, highlighting its relevance in the development of novel organic molecules with potential pharmacological applications (Kumon et al., 2021).